Cas no 197362-75-7 (Phenol,2-fluoro-4-(1-methylethyl)-)
197362-75-7 structure
Product Name:Phenol,2-fluoro-4-(1-methylethyl)-
CAS No:197362-75-7
MF:C9H11FO
MW:154.181446313858
CID:117117
PubChem ID:20755068
Update Time:2025-04-18
Phenol,2-fluoro-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-fluoro-4-(1-methylethyl)-
- 2-fluoro-4-propan-2-ylphenol
- Phenol, 2-fluoro-4-(1-methylethyl)- (9CI)
- AKOS017515881
- MB22546
- 2-FLUORO-4-ISOPROPYLPHENOL
- AJYBHMQEIBOMHW-UHFFFAOYSA-N
- 197362-75-7
- GS2643
- SCHEMBL3037335
-
- Inchi: 1S/C9H11FO/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
- InChI Key: AJYBHMQEIBOMHW-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(C)C)O
Computed Properties
- Exact Mass: 154.07943
- Monoisotopic Mass: 154.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,2-fluoro-4-(1-methylethyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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